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Compound of Interest

Compound Name: 1,1,1,2,3,3-Hexafluoropropane

Cat. No.: B1582507 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, the proper disposal of 1,1,1,2,3,3-Hexafluoropropane (HFC-236ea) is crucial

for ensuring safety and environmental compliance. This document provides a comprehensive,

step-by-step guide for the safe handling and disposal of this liquefied gas.

Immediate Safety and Handling Protocols
1,1,1,2,3,3-Hexafluoropropane is a non-flammable, liquefied gas under pressure.[1][2] While it

has low acute toxicity, it can displace oxygen and cause rapid suffocation.[2] Contact with the

liquid can cause frostbite.[2] Therefore, adherence to strict safety protocols is mandatory.

Personal Protective Equipment (PPE):
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PPE Item Specification

Eye Protection
Safety glasses with side shields or tightly fitting

safety goggles.[1][3]

Hand Protection

Insulated gloves when handling cylinders to

prevent frostbite.[2] Wear working gloves when

handling gas containers.[1]

Skin Protection
Wear suitable protective clothing, such as lab

coats or coveralls.[1]

Respiratory Protection

In case of inadequate ventilation or accidental

release, use a self-contained breathing

apparatus (SCBA).[4]

Step-by-Step Disposal Procedure
Disposal of 1,1,1,2,3,3-Hexafluoropropane must be conducted in accordance with local, state,

and federal regulations. The primary recommended methods are return to the supplier,

reclamation/recycling, or destruction via high-temperature incineration.

1. Assessment and Preparation:

Identify the Cylinder: Ensure the cylinder is clearly labeled as containing 1,1,1,2,3,3-
Hexafluoropropane (HFC-236ea).

Check for Leaks: Visually inspect the cylinder and valve for any signs of damage or leaks. If

a leak is suspected, move the cylinder to a well-ventilated area or a fume hood and notify

safety personnel.

Secure the Cylinder: Ensure the cylinder is upright and securely fastened to a stable object.

[2]

2. Consultation and Coordination:

Contact the Supplier: The first and most preferable option is to return the cylinder to the gas

supplier.[1] They are best equipped to handle and reuse or properly dispose of the gas.
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Engage a Licensed Waste Disposal Contractor: If returning to the supplier is not possible,

contact a licensed hazardous waste disposal company that specializes in handling

compressed gases and halogenated compounds.

3. On-site Handling for Disposal (if required by the disposal contractor):

Ensure Adequate Ventilation: All handling procedures must be performed in a well-ventilated

area or under a fume hood to prevent the accumulation of vapors.[1][5]

Controlled Release (for disposal preparation by professionals ONLY): In some instances, a

controlled release to a capture system may be necessary. This should only be performed by

trained personnel with the appropriate equipment to prevent atmospheric release.

Labeling for Disposal: Clearly label the cylinder for disposal, indicating its contents and any

associated hazards.

4. Transportation:

Follow DOT Regulations: Transportation of the cylinder must adhere to the Department of

Transportation (DOT) regulations for compressed gases.[1] The cylinder should be properly

secured in a transport vehicle.

5. Final Disposal Method:

Reclamation/Recycling: If the gas is not contaminated, it may be sent to a reclamation facility

to be purified and reused.[6] This is an environmentally preferred option.

High-Temperature Incineration: For contaminated or unusable gas, the most common

disposal method is high-temperature incineration in a facility equipped with afterburners and

scrubbers to neutralize the resulting acidic gases (like hydrogen fluoride).[2]

Quantitative Data Summary
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Property Value

Chemical Formula C3H2F6[1][2]

CAS Number 431-63-0[1][2]

GHS Classification
Liquefied gas, Skin Irritant 2, Eye Irritant 2A,

STOT SE 3[1]

Global Warming Potential (GWP) 1335 (CO2=1)[1]

Occupational Exposure Limit OARS WEEL: 1000 ppm (8-hour TWA)[7]

Storage Temperature
Do not expose to temperatures exceeding 52°C

(125°F)[1]

Disposal Workflow
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1,1,1,2,3,3-Hexafluoropropane Disposal Workflow

Start: Unused or Empty
1,1,1,2,3,3-Hexafluoropropane Cylinder

Assess Cylinder Condition
(Check for leaks, damage, and proper labeling)

Is the cylinder returnable
to the supplier?

Arrange for return to the supplier.

Yes

Contact a licensed hazardous
waste disposal contractor.

No

End: Proper Disposal Complete

Prepare for shipment according to
contractor and DOT regulations.

Transport to the licensed facility.

Reclamation / Recycling

If gas is not contaminated

High-Temperature Incineration

If gas is contaminated

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. msdsdigital.com [msdsdigital.com]

2. synquestlabs.com [synquestlabs.com]

3. chemicalbook.com [chemicalbook.com]

4. kiddetechnologies.com [kiddetechnologies.com]

5. echemi.com [echemi.com]

6. 1,1,1,3,3,3-Hexafluoropropane | C3H2F6 | CID 12722 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. airgas.com [airgas.com]

To cite this document: BenchChem. [Proper Disposal of 1,1,1,2,3,3-Hexafluoropropane
(HFC-236ea)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582507#1-1-1-2-3-3-hexafluoropropane-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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